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Compound of Interest

Compound Name:
4-(Trifluoromethyl)-L-

phenylalanine

Cat. No.: B043868 Get Quote

An In-depth Technical Guide to 4-(Trifluoromethyl)-L-phenylalanine

Introduction
4-(Trifluoromethyl)-L-phenylalanine is a synthetic amino acid derivative of L-phenylalanine,

characterized by the substitution of a hydrogen atom with a trifluoromethyl group at the para

position of the phenyl ring. This modification imparts unique chemical and biological properties,

making it a compound of significant interest in pharmaceutical research, peptide synthesis, and

metabolic studies. The trifluoromethyl group enhances the compound's stability and reactivity,

offering a valuable tool for developing novel therapeutics and biochemical probes.[1] This guide

provides a comprehensive overview of the chemical properties, experimental protocols, and

biological activities of 4-(Trifluoromethyl)-L-phenylalanine.

Chemical and Physical Properties
4-(Trifluoromethyl)-L-phenylalanine is a white to off-white crystalline powder.[2][3] Key

chemical and physical properties are summarized in the tables below.

Table 1: General Chemical Properties
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Property Value Reference

IUPAC Name

(2S)-2-amino-3-[4-

(trifluoromethyl)phenyl]propano

ic acid

[4]

Synonyms

(S)-2-Amino-3-[4-

(trifluoromethyl)phenyl]propioni

c acid, L-4-

TRIFLUOROMETHYLPHE, p-

trifluoromethylphenylalanine

[4][5][6]

CAS Number 114926-38-4 [4][5]

Molecular Formula C₁₀H₁₀F₃NO₂ [4][5]

Molecular Weight 233.19 g/mol [4][5]

Purity ≥98% [5]

Table 2: Physical and Spectroscopic Properties

Property Value Reference

Physical Form
White to light-yellow powder or

crystals
[3]

Solubility
No specific data available in

the provided search results.

Melting Point
No specific data available in

the provided search results.
[2][7]

Storage Temperature 2°C - 8°C [8]

InChI Key
CRFFPDBJLGAGQL-

QMMMGPOBSA-N
[3][4]

SMILES
C1=CC(=CC=C1C--INVALID-

LINK--N)C(F)(F)F
[4]
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Experimental Protocols
Synthesis of 4-(Trifluoromethyl)-L-phenylalanine
Derivatives
A common method for synthesizing phenylalanine derivatives is through a Negishi cross-

coupling reaction. The following protocol is a general representation based on the synthesis of

similar phenylalanine analogues.[9][10]

Workflow for the Synthesis of Phenylalanine Derivatives

Starting Materials Synthesis Steps Final Product

Cbz-Ser-OH Esterification 1. Esterification 

Prefunctionalized Aryl Bromide

Negishi Cross-Coupling

 3. Negishi Cross-Coupling 

Appel Iodination

 2. Appel Iodination
(forms β-iodoalanine methyl ester) Deprotection 4. Deprotection 4-(Trifluoromethyl)-L-

phenylalanine Derivative

Click to download full resolution via product page

Caption: General synthesis workflow for phenylalanine derivatives.

Methodology:

Esterification: The synthesis can begin with the esterification of a protected serine, such as

Cbz-Ser-OH.[9]

Appel Iodination: The resulting ester undergoes an Appel iodination to produce the

corresponding β-iodoalanine methyl ester.[9]

Negishi Cross-Coupling: A key step involves the Negishi cross-coupling of a

prefunctionalized aryl bromide (in this case, a bromide with a trifluoromethyl group) with the

β-iodoalanine derivative.[9][10]
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Deprotection: The final step involves the removal of protecting groups to yield the desired 4-
(Trifluoromethyl)-L-phenylalanine derivative.

Peptide Synthesis
4-(Trifluoromethyl)-L-phenylalanine can be incorporated into peptide chains using standard

solid-phase peptide synthesis (SPPS) or solution-phase methods.[11] The Fmoc

(fluorenylmethoxycarbonyl) protecting group is commonly used for the selective protection of

the amino group during synthesis.[12]

Biological Activity and Mechanism of Action
Acyltransferase Inhibition
4-(Trifluoromethyl)-L-phenylalanine has been identified as an acyltransferase inhibitor.[8] It

acts by preventing the formation of fatty acids through the inhibition of the ketoreductase

enzyme.[8] This inhibitory action has been shown to induce a cytotoxic effect on cancer cells

and inhibit protein synthesis in myeloid leukemia cells.[8] It also exhibits antibacterial activity

against organisms such as Salmonella enterica and Mycobacterium tuberculosis.[8]

Inhibitory Action of 4-(Trifluoromethyl)-L-phenylalanine

4-(Trifluoromethyl)-L-phenylalanine
(4-TFMP) Ketoreductase Enzyme

Fatty Acid Synthesis

 required for 

Cytotoxicity in Cancer Cells
Inhibition of Protein Synthesis

Antibacterial Activity

Click to download full resolution via product page

Caption: Inhibition of fatty acid synthesis by 4-TFMP.

Neuroprotective Effects of a Derivative
A derivative, 4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine acid (AE-18), has

demonstrated preventive and therapeutic effects in a model of focal cerebral ischemia-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b043868?utm_src=pdf-body
https://www.benchchem.com/product/b043868?utm_src=pdf-body
https://www.benchchem.com/product/b043868?utm_src=pdf-body
https://www.sigmaaldrich.com/CA/en/product/aldrich/93956
https://www.chemimpex.com/products/04991
https://www.benchchem.com/product/b043868?utm_src=pdf-body
https://www.biosynth.com/p/FT43466/114926-38-4-4-trifluoromethyl-l-phenylalanine
https://www.biosynth.com/p/FT43466/114926-38-4-4-trifluoromethyl-l-phenylalanine
https://www.biosynth.com/p/FT43466/114926-38-4-4-trifluoromethyl-l-phenylalanine
https://www.biosynth.com/p/FT43466/114926-38-4-4-trifluoromethyl-l-phenylalanine
https://www.benchchem.com/product/b043868?utm_src=pdf-body
https://www.benchchem.com/product/b043868?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reperfusion injury.[13] Its mechanism of action involves the inhibition of excitotoxicity and the

improvement of Blood-Brain Barrier (BBB) permeability, as well as enhancing the levels of

Vascular Endothelial Growth Factor (VEGF) and Brain-Derived Neurotrophic Factor (BDNF).

[13]

Signaling Pathway of a 4-(Trifluoromethyl)-L-phenylalanine Derivative

AE-18
(4-Trifluoromethyl-(E)-cinnamoyl]-L-4-F-phenylalanine acid)
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Neuroprotection
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Caption: Neuroprotective mechanism of a derivative of 4-(Trifluoromethyl)-L-phenylalanine.

Safety and Handling
4-(Trifluoromethyl)-L-phenylalanine is classified as an irritant.[4] It is known to cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4]

[14]

Table 3: Hazard Information
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Hazard Statement Description Reference

H315 Causes skin irritation [4][14]

H319 Causes serious eye irritation [4][14]

H335 May cause respiratory irritation [4][14]

Handling Precautions:

Engineering Controls: Use in a well-ventilated area.[2][14] Emergency eye wash fountains

and safety showers should be readily available.[14]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][14]

Skin Protection: Wear suitable protective clothing and gloves.[7][14]

Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[2]

[14]

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.

Wash hands thoroughly after handling.[2][14]

First Aid Measures:

Inhalation: Remove the person to fresh air. Seek medical attention if breathing difficulties

occur.[7][14]

Skin Contact: Wash the affected area with plenty of soap and water.[7][14]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including under

the eyelids.[7][14]

Ingestion: Clean mouth with water and drink plenty of water afterward.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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